Cas no 77116-74-6 (2-Hexenedioic acid,diethyl ester, (E)- (9CI))

• Product Name: 2-Hexenedioic acid,diethyl ester, (E)- (9CI)
• CAS No: 77116-74-6
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 548900
• PubChem ID: 6148048
• Update Time: 2025-04-19

2-Hexenedioic acid,diethyl ester, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Hexenedioic acid,diethyl ester, (E)- (9CI)
• TRANS-2-BUTENE-1,4-DICARBOXYLIC ACID DIETHYL ESTER
• DIETHYL TRANS-2-BUTENE-1,4-DICARBOXYLATE
• Diethyl trans-3-Hexenedioate
• Hex-2t-endisaeure-diaethylester
• hex-2t-enedioic acid diethyl ester
• trans-2-Butene-1,4-dicarboxylic Acid Diethyl Ester trans-3-Hexenedioic Acid Diethyl Ester Diethyl trans-2-Butene-1,4-dicarboxylate
• TRANS-3-HEXENEDIOIC ACID DIETHYL ESTER
• (E)-Diethyl hex-3-enedioate
• B1592
• MFCD00191608
• NSC-99233
• trans-2-butene-1,4dicarboxylic acid diethyl ester
• CS-0212719
• D88832
• 25432-03-5
• YIDKJPKYCLMJQW-AATRIKPKSA-N
• 77116-74-6
• (E)-Diethylhex-3-enedioate
• diethyl (E)-hex-3-enedioate
• 57042-08-7
• NSC99233
• TRANS-2-BUTENE-1,4-DICARBOXYLICACIDDIETHYLESTER

• Inchi： 1S/C10H16O4/c1-3-13-9(11)7-5-6-8-10(12)14-4-2/h5-6H,3-4,7-8H2,1-2H3/b6-5+
• InChI Key： YIDKJPKYCLMJQW-AATRIKPKSA-N
• SMILES： O(CC)C(C/C=C/CC(=O)OCC)=O

Computed Properties

• Exact Mass: 200.10500
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Color/Form: Solids
• Density: 1.04
• Melting Point: 195-196°C
• Boiling Point: 259.4°C at 760 mmHg
• Flash Point: 120.2°C
• Refractive Index: 1.448
• PSA: 52.60000
• LogP: 1.44900
• Solubility: Not determined

2-Hexenedioic acid,diethyl ester, (E)- (9CI) Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Safety Term：26-36/37/39
• Risk Phrases：R36/37/38